3-Pyridinamine, 4-(2-chlorophenyl)-
Overview
Description
3-Pyridinamine, 4-(2-chlorophenyl)- is a useful research compound. Its molecular formula is C11H9ClN2 and its molecular weight is 204.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity and Molecular Docking Studies :
- A study by Sivakumar et al. (2021) investigated a molecule closely related to 3-Pyridinamine, 4-(2-chlorophenyl)-, for its antimicrobial properties. The compound demonstrated both antibacterial and antifungal effects, as well as insights into the molecular structure and vibrational modes.
Electronic and Non-Linear Optical Properties :
- Research by Shkir et al. (2018) explored a chalcone derivative similar to 3-Pyridinamine, 4-(2-chlorophenyl)-, focusing on its significant electro-optic properties. The study found potential applications in nonlinear optics, suggesting superior properties for optoelectronic device fabrications.
Synthesis and Characterization of Derivatives :
- A study by Menezes et al. (2014) synthesized a new organic nonlinear optical material closely related to the compound . The research provided insights into the synthesis, crystal growth, and characterization of these materials, emphasizing their potential in nonlinear optical (NLO) device applications.
Anticancer and Antimicrobial Agents :
- Katariya et al. (2021) conducted a study on compounds incorporating elements of 3-Pyridinamine, 4-(2-chlorophenyl)-, analyzing their anticancer and antimicrobial activities. The compounds were effective against various cancer cell lines and pathogenic strains, suggesting their potential in pharmaceutical applications (Katariya, Vennapu, & Shah, 2021).
Corrosion Inhibition :
- A study by Saady et al. (2021) evaluated the performance of imidazo[4,5-b] pyridine derivatives, related to 3-Pyridinamine, 4-(2-chlorophenyl)-, as inhibitors against mild steel corrosion. The compounds showed high effectiveness, indicating potential applications in corrosion protection.
Properties
IUPAC Name |
4-(2-chlorophenyl)pyridin-3-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2/c12-10-4-2-1-3-8(10)9-5-6-14-7-11(9)13/h1-7H,13H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVTQBRVTILGOCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C=NC=C2)N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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